Cas no 88373-66-4 ((1alpha,4aalpha,4bbeta,10beta)-4a-(hydroxymethyl)-1-methyl-8-methylidenegibbane-1,10-dicarboxylic acid)

(1alpha,4aalpha,4bbeta,10beta)-4a-(hydroxymethyl)-1-methyl-8-methylidenegibbane-1,10-dicarboxylic acid structure
88373-66-4 structure
Product Name:(1alpha,4aalpha,4bbeta,10beta)-4a-(hydroxymethyl)-1-methyl-8-methylidenegibbane-1,10-dicarboxylic acid
CAS No:88373-66-4
MF:C20H26O5
MW:346.417446613312
CID:1922456
PubChem ID:443453
Update Time:2025-04-21

(1alpha,4aalpha,4bbeta,10beta)-4a-(hydroxymethyl)-1-methyl-8-methylidenegibbane-1,10-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1alpha,4aalpha,4bbeta,10beta)-4a-(hydroxymethyl)-1-methyl-8-methylidenegibbane-1,10-dicarboxylic acid
    • GA15 open lactone
    • CHEBI:29590
    • 88373-66-4
    • DTXSID501008101
    • (1R,4aR,4bR,7R,9aR,10S,10aS)-4a-(hydroxymethyl)-1-methyl-8-methylenedodecahydro-1H-7,9a-methanobenzo[a]azulene-1,10-dicarboxylic acid
    • 4a-(Hydroxymethyl)-1-methyl-8-methylidenegibbane-1,10-dicarboxylic acid
    • SCHEMBL20604625
    • Gibberellin A15 open lactone
    • (1R,2S,3S,4R,8R,9R,12R)-8-(hydroxymethyl)-4-methyl-13-methylidenetetracyclo[10.2.1.01,9.03,8]pentadecane-2,4-dicarboxylic acid
    • Q27104075
    • gibberellin A15 (diacid form)
    • (1R,2S,3S,4R,8R,9R,12R)-8-(hydroxymethyl)-4-methyl-13-methylidenetetracyclo[10.2.1.0(1,9).0(3,8)]pentadecane-2,4-dicarboxylic acid
    • 4a-(hydroxymethyl)-1beta-methyl-8-methylidene-4aalpha,4bbeta-gibbane-1alpha,10beta-dicarboxylic acid
    • LMPR0104170017
    • Inchi: 1S/C20H28O5/c1-11-8-20-9-12(11)4-5-13(20)19(10-21)7-3-6-18(2,17(24)25)15(19)14(20)16(22)23/h12-15,21H,1,3-10H2,2H3,(H,22,23)(H,24,25)/p-2
    • InChI Key: TZGXVFYTKTWKCU-UHFFFAOYSA-L
    • SMILES: C=C1C2CCC3C(C(C([O-])=O)C4C3(CO)CCCC4(C([O-])=O)C)(C2)C1

Computed Properties

  • Exact Mass: 348.19367399Da
  • Monoisotopic Mass: 348.19367399Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 656
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.714
  • Topological Polar Surface Area: 94.8Ų
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